Cas no 102253-97-4 (2-Amino-α-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester)

• Product Name: 2-Amino-α-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester
• CAS No: 102253-97-4
• MF: C₁₂H₇N₃O₂S₃
• MW: 321.397877931595
• CID: 1132333
• Update Time: 2025-05-20

2-Amino-α-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleethanethioic acid, 2-amino-a-oxo-, S-2-benzothiazolyl ester
• 2-Amino-alpha-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester
• S-(Benzo[d]thiazol-2-yl) 2-(2-aminothiazol-4-yl)-2-oxoethanethioate
• S-(1,3-benzothiazol-2-yl) 2-(2-amino-1,3-thiazol-4-yl)-2-oxoethanethioate
• starbld0034275
• 2-(2-amino-4-thiazolyl)-2-oxothioacetic-acid-S-benzothiazol-2-ylester
• 2-(2-aminothiazol-4-yl)-2-oxothioacetic-acid-S-benzothiazol-2-ylester
• 2-Amino-α-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester

• Inchi： 1S/C12H7N3O2S3/c13-11-14-7(5-18-11)9(16)10(17)20-12-15-6-3-1-2-4-8(6)19-12/h1-5H,(H2,13,14)
• InChI Key： KWAQYPPLDAQARE-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SC(C(C1=CSC(N)=N1)=O)=O

Computed Properties

• Exact Mass: 320.97004000 g/mol
• Monoisotopic Mass: 320.97004000 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 321.4
• XLogP3: 3.6
• Topological Polar Surface Area: 168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Amino-α-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester

Introduction to 2-Amino-α-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester (CAS No. 102253-97-4)

2-Amino-α-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester, identified by the Chemical Abstracts Service Number (CAS No.) 102253-97-4, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of both amino and thiazole sulfur atoms, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Amino-α-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester consists of a thiazole ring substituted with a carboxylic acid group at the α-position and an esterified benzothiazole moiety at the sulfur atom. This configuration imparts specific electronic and steric properties that are exploited in various chemical transformations. The compound’s reactivity is influenced by the electron-withdrawing nature of the thiazole ring and the electron-donating effects of the amino group, which can be leveraged in designing novel synthetic pathways.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential as antimicrobial, anti-inflammatory, anticancer, and anti-diabetic agents. The S-2-Benzothiazolyl Ester moiety in particular has been shown to enhance binding affinity to biological targets, making it a promising scaffold for drug discovery. Studies have demonstrated that modifications at this position can significantly alter the pharmacological profile of thiazole-based drugs, leading to improved efficacy and reduced side effects.

One of the most compelling aspects of 2-Amino-α-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester is its versatility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize novel derivatives with enhanced pharmacological properties. For instance, recent studies have explored its use in developing inhibitors targeting specific enzymes involved in metabolic diseases. The compound’s ability to undergo various chemical reactions, such as nucleophilic substitution and condensation reactions, makes it an indispensable tool for synthetic chemists.

The synthesis of 2-Amino-α-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the formation of the thiazole core followed by functionalization at the α-position and introduction of the benzothiazolyl ester group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a computational chemistry perspective, 2-Amino-α-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. For example, computational analyses have identified key hydrogen bonding interactions between this compound and its intended targets, which can be optimized to improve drug potency.

The pharmacokinetic properties of 2-Amino-α-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester are also subjects of interest in drug development research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles using both experimental methods and in silico predictions. These evaluations are essential for assessing the compound’s potential as a lead candidate for further development into a therapeutic agent. The findings from these studies have informed decisions regarding structural optimization to enhance bioavailability and reduce metabolic degradation.

In conclusion, 2-Amino-α-oxy 4-thiazo lethan eth thi oic Acid S 2-b enzothia z ol yl ester (CAS No 102253 97 4) represents a significant advancement in pharmaceutical chemistry Its unique structural features make it a versatile intermediate with broad applications in drug discovery Research has highlighted its potential as a scaffold for developing novel therapeutics targeting various diseases Furthermore advances in synthetic methodologies molecular modeling and pharmacokinetic studies continue to expand our understanding of this compound s utility